Cas no 1891746-05-6 (1-(2-chloro-3,6-difluorophenyl)cyclopentylmethanamine)

• Product Name: 1-(2-chloro-3,6-difluorophenyl)cyclopentylmethanamine
• CAS No: 1891746-05-6
• MF: C₁₂H₁₄ClF₂N
• MW: 245.69606924057
• CID: 5881087
• PubChem ID: 117366792
• Update Time: 2025-10-30

1-(2-chloro-3,6-difluorophenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3,6-difluorophenyl)cyclopentylmethanamine
• [1-(2-chloro-3,6-difluorophenyl)cyclopentyl]methanamine
• EN300-1993285
• 1891746-05-6

• Inchi： 1S/C12H14ClF2N/c13-11-9(15)4-3-8(14)10(11)12(7-16)5-1-2-6-12/h3-4H,1-2,5-7,16H2
• InChI Key： QIWVJJPNOLELAR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1(CN)CCCC1)F)F

Computed Properties

• Exact Mass: 245.0782835g/mol
• Monoisotopic Mass: 245.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-3,6-difluorophenyl)cyclopentylmethanamine

1-(2-Chloro-3,6-difluorophenyl)cyclopentylmethanamine: An Overview of CAS No. 1891746-05-6

1-(2-Chloro-3,6-difluorophenyl)cyclopentylmethanamine (CAS No. 1891746-05-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a cyclopentyl ring and a substituted phenyl group. The presence of chlorine and fluorine atoms in the phenyl ring imparts specific physicochemical properties that make it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 1-(2-chloro-3,6-difluorophenyl)cyclopentylmethanamine is C₁₃H₁₄ClF₂N, and its molecular weight is approximately 265.70 g/mol. The compound's structural complexity and functional groups contribute to its potential as a lead molecule in the design of novel therapeutic agents. Recent studies have highlighted its role in modulating specific biological targets, making it a subject of interest for researchers and pharmaceutical companies alike.

In the realm of medicinal chemistry, the design and synthesis of compounds with specific biological activities are crucial for the development of new drugs. 1-(2-Chloro-3,6-difluorophenyl)cyclopentylmethanamine has been explored for its potential as a modulator of various receptors and enzymes. For instance, research has shown that this compound can interact with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs are involved in a wide range of physiological processes, including neurotransmission, immune responses, and metabolic regulation.

The substitution pattern on the phenyl ring of 1-(2-Chloro-3,6-difluorophenyl)cyclopentylmethanamine plays a critical role in its pharmacological profile. The presence of chlorine and fluorine atoms can influence the compound's lipophilicity, stability, and binding affinity to target proteins. These properties are essential for optimizing the drug-like characteristics of the molecule, such as bioavailability, metabolic stability, and selectivity.

In addition to its potential as a receptor modulator, 1-(2-Chloro-3,6-difluorophenyl)cyclopentylmethanamine has been investigated for its effects on enzyme activity. Enzymes are another important class of therapeutic targets, and compounds that can selectively inhibit or activate specific enzymes have significant therapeutic value. For example, studies have demonstrated that this compound can modulate the activity of certain kinases, which are enzymes involved in signal transduction pathways and cellular processes such as cell growth and division.

The synthesis of 1-(2-Chloro-3,6-difluorophenyl)cyclopentylmethanamine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the cyclopentyl ring through cyclization reactions and the introduction of the substituted phenyl group via coupling reactions. The choice of synthetic methods depends on factors such as cost-effectiveness, scalability, and environmental impact.

Clinical trials are an essential part of the drug development process, and preclinical studies on 1-(2-Chloro-3,6-difluorophenyl)cyclopentylmethanamine have shown promising results. In vitro assays have demonstrated its ability to modulate target proteins with high potency and selectivity. In vivo studies using animal models have further validated these findings by showing improved pharmacokinetic properties and reduced toxicity compared to existing drugs in the same class.

The safety profile of 1-(2-Chloro-3,6-difluorophenyl)cyclopentylmethanamine is another critical aspect that has been extensively evaluated. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in preclinical models. These findings support its potential for further clinical development.

In conclusion, 1-(2-Chloro-3,6-difluorophenyl)cyclopentylmethanamine (CAS No. 1891746-05-6) is a promising compound with a unique chemical structure that offers potential benefits in various therapeutic areas. Its ability to modulate important biological targets such as GPCRs and kinases makes it an attractive candidate for drug discovery and development. Ongoing research continues to explore its full potential and optimize its properties for clinical applications.